Cas no 36699-89-5 (2-Cyclohexene-1-carboxylic acid, 3-ethyl-2-hydroxy-6-methyl-4-oxo-,methyl ester)

• Product Name: 2-Cyclohexene-1-carboxylic acid, 3-ethyl-2-hydroxy-6-methyl-4-oxo-,methyl ester
• CAS No: 36699-89-5
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1478590
• Update Time: 2024-08-23

2-Cyclohexene-1-carboxylic acid, 3-ethyl-2-hydroxy-6-methyl-4-oxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxylic acid, 3-ethyl-2-hydroxy-6-methyl-4-oxo-,methyl ester
• 2-Cyclohexene-1-carboxylic acid, 3-ethyl-2-hydroxy-6-methyl-4-oxo-, methyl ester

• Inchi： 1S/C11H16O4/c1-4-7-8(12)5-6(2)9(10(7)13)11(14)15-3/h6,9,13H,4-5H2,1-3H3
• InChI Key： ROECLHDYKDKHAU-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C(C)CC(=O)C(CC)=C1O

Computed Properties

• Exact Mass: 212.10488

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 315.3±42.0 °C(Predicted)
• PSA: 63.6
• pka: 4.62±0.58(Predicted)